Cas no 191917-77-8 (Ethyl (3S)-2,2-difluoro-3-hydroxyhexanoate)

• Product Name: Ethyl (3S)-2,2-difluoro-3-hydroxyhexanoate
• CAS No: 191917-77-8
• MF: C₈H₁₄F₂O₃
• MW: 196.191770076752
• CID: 2787382
• PubChem ID: 71347651
• Update Time: 2025-04-21

Ethyl (3S)-2,2-difluoro-3-hydroxyhexanoate Chemical and Physical Properties

Names and Identifiers

• 191917-77-8
• DTXSID70773577
• Ethyl (3S)-2,2-difluoro-3-hydroxyhexanoate

• Inchi： 1S/C8H14F2O3/c1-3-5-6(11)8(9,10)7(12)13-4-2/h6,11H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： NUOZKBCLQMTSRN-LURJTMIESA-N
• SMILES： FC(C(=O)OCC)([C@H](CCC)O)F

Computed Properties

• Exact Mass: 196.09110063Da
• Monoisotopic Mass: 196.09110063Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų